Cas no 1428359-99-2 (N-(1-methanesulfonylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-(1-methanesulfonylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1428359-99-2
• MF: C₁₃H₂₄N₄O₄S₂
• MW: 364.484060287476
• CID: 6287930
• PubChem ID: 71806283
• Update Time: 2025-05-25

N-(1-methanesulfonylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methanesulfonylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• N-[(1-methanesulfonylpiperidin-4-yl)methyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• AKOS024559027
• 1,3,5-trimethyl-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-1H-pyrazole-4-sulfonamide
• 1,3,5-trimethyl-N-[(1-methylsulfonylpiperidin-4-yl)methyl]pyrazole-4-sulfonamide
• 1428359-99-2
• F6436-0582

• Inchi： 1S/C13H24N4O4S2/c1-10-13(11(2)16(3)15-10)23(20,21)14-9-12-5-7-17(8-6-12)22(4,18)19/h12,14H,5-9H2,1-4H3
• InChI Key： CXMAUQFKXKJVQA-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(CNS(C2C(C)=NN(C)C=2C)(=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 364.12389761g/mol
• Monoisotopic Mass: 364.12389761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 118Ų

Additional information on N-(1-methanesulfonylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

Comprehensive Overview of N-(1-methanesulfonylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1428359-99-2)

The compound N-(1-methanesulfonylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1428359-99-2) is a sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine core and a trimethylpyrazole moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes and receptors, particularly in the context of inflammation and metabolic disorders.

One of the key reasons for the growing attention toward N-(1-methanesulfonylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide is its role as a potential modulator of sulfonamide-based inhibitors. Sulfonamides are widely recognized for their therapeutic properties, including antimicrobial and anti-inflammatory effects. This compound's structural complexity allows for precise interactions with biological targets, making it a promising candidate for novel therapeutics. Recent studies have highlighted its relevance in kinase inhibition, a hot topic in cancer research and autoimmune disease treatment.

In the realm of drug design, the CAS No. 1428359-99-2 compound stands out due to its balanced lipophilicity and hydrogen-bonding capabilities. These properties are critical for optimizing bioavailability and target engagement, two factors heavily emphasized in modern medicinal chemistry. The integration of a methanesulfonyl group enhances its metabolic stability, addressing a common challenge in drug development. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are gaining traction for their tailored therapeutic potential.

Another area of interest is the compound's potential application in neurodegenerative disease research. With the rise in global focus on conditions like Alzheimer's and Parkinson's, researchers are investigating sulfonamide derivatives for their ability to cross the blood-brain barrier and modulate neuroinflammatory pathways. The 1,3,5-trimethyl-1H-pyrazole component of this molecule may contribute to its neuroprotective effects, aligning with current trends in central nervous system (CNS) drug discovery.

From a synthetic chemistry perspective, N-(1-methanesulfonylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide exemplifies advancements in heterocyclic compound synthesis. Its multi-step preparation involves innovative strategies for introducing sulfonamide and piperidine functionalities, which are often discussed in academic and industrial forums. The compound's CAS No. 1428359-99-2 serves as a reference point for researchers exploring similar structural motifs in their work.

Environmental and green chemistry considerations are also relevant when discussing this compound. As sustainability becomes a priority, the pharmaceutical industry is seeking ways to reduce waste and improve synthetic efficiency. The design of N-(1-methanesulfonylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide incorporates elements that may facilitate greener production methods, such as atom economy and reduced toxic byproducts. This aligns with broader efforts to develop eco-friendly pharmaceuticals.

In summary, N-(1-methanesulfonylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1428359-99-2) represents a versatile and scientifically valuable compound. Its applications span drug discovery, enzyme inhibition, and neurodegenerative research, reflecting the interdisciplinary nature of modern chemistry. As interest in sulfonamide derivatives and heterocyclic compounds continues to grow, this molecule is poised to remain a focal point in both academic and industrial research.